Cas no 2097918-52-8 (N-{1-[6-(trifluoromethyl)pyridine-3-carbonyl]azetidin-3-yl}pyridazin-3-amine)

• Product Name: N-{1-[6-(trifluoromethyl)pyridine-3-carbonyl]azetidin-3-yl}pyridazin-3-amine
• CAS No: 2097918-52-8
• MF: C₁₄H₁₂F₃N₅O
• MW: 323.273192405701
• CID: 5766216
• PubChem ID: 126853377
• Update Time: 2025-10-12

N-{1-[6-(trifluoromethyl)pyridine-3-carbonyl]azetidin-3-yl}pyridazin-3-amine Chemical and Physical Properties

Names and Identifiers

• N-{1-[6-(trifluoromethyl)pyridine-3-carbonyl]azetidin-3-yl}pyridazin-3-amine
• 2097918-52-8
• [3-(pyridazin-3-ylamino)azetidin-1-yl]-[6-(trifluoromethyl)pyridin-3-yl]methanone
• AKOS032461587
• F6550-6269

• Inchi： 1S/C14H12F3N5O/c15-14(16,17)11-4-3-9(6-18-11)13(23)22-7-10(8-22)20-12-2-1-5-19-21-12/h1-6,10H,7-8H2,(H,20,21)
• InChI Key： CIZKHIFUVYHKBF-UHFFFAOYSA-N
• SMILES： FC(C1=CC=C(C=N1)C(N1CC(C1)NC1=CC=CN=N1)=O)(F)F

Computed Properties

• Exact Mass: 323.09939451g/mol
• Monoisotopic Mass: 323.09939451g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 427
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 71Ų

Additional information on N-{1-[6-(trifluoromethyl)pyridine-3-carbonyl]azetidin-3-yl}pyridazin-3-amine

N-{1-[6-(trifluoromethyl)pyridine-3-carbonyl]azetidin-3-yl}pyridazin-3-amine (CAS No. 2097918-52-8): A Comprehensive Overview

N-{1-[6-(trifluoromethyl)pyridine-3-carbonyl]azetidin-3-yl}pyridazin-3-amine (CAS No. 2097918-52-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, characterized by its unique structural features, has been the subject of extensive research, particularly in the areas of oncology and neurodegenerative diseases. This article provides a detailed overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent advancements in its development.

Chemical Structure and Properties

N-{1-[6-(trifluoromethyl)pyridine-3-carbonyl]azetidin-3-yl}pyridazin-3-amine is a small molecule with a molecular formula of C₁₆H₁₄F₃N₅O and a molecular weight of approximately 341.30 g/mol. The compound features a pyridazine core linked to an azetidine ring, which is further functionalized with a trifluoromethyl-substituted pyridine moiety. The presence of these functional groups imparts unique chemical and biological properties to the molecule, making it an attractive candidate for drug development.

The trifluoromethyl group is known for its electron-withdrawing effect, which can influence the compound's reactivity and stability. The azetidine ring, on the other hand, provides structural rigidity and can enhance the compound's binding affinity to specific protein targets. These structural features collectively contribute to the compound's potential as a potent and selective inhibitor of various biological targets.

Synthesis Methods

The synthesis of N-{1-[6-(trifluoromethyl)pyridine-3-carbonyl]azetidin-3-yl}pyridazin-3-amine has been reported in several studies, with various approaches being developed to optimize yield and purity. One common method involves the coupling of 6-(trifluoromethyl)nicotinic acid with an azetidine derivative, followed by amination with pyridazine. This multi-step process typically includes:

• Coupling Reaction: The reaction between 6-(trifluoromethyl)nicotinic acid and an azetidine derivative is typically carried out using coupling agents such as HATU or EDC·HCl in the presence of a base like DIPEA or TEA.
• Amination: The resulting intermediate is then subjected to amination with pyridazine, often facilitated by a suitable base and solvent system.
• Purification: The final product is purified using techniques such as column chromatography or recrystallization to ensure high purity and yield.

Recent advancements in synthetic methodologies have focused on improving the efficiency and scalability of these processes, making it more feasible for large-scale production in pharmaceutical settings.

Biological Activities

N-{1-[6-(trifluoromethyl)pyridine-3-carbonyl]azetidin-3-yl}pyridazin-3-amine has demonstrated promising biological activities in various preclinical studies. One of its key applications is as an inhibitor of specific protein kinases involved in cancer signaling pathways. For instance, it has been shown to selectively inhibit the activity of certain kinases such as ABL1 and SRC, which are implicated in the progression of various cancers.

In addition to its anti-cancer properties, this compound has also shown potential in neurodegenerative diseases. Studies have indicated that it can modulate the activity of enzymes involved in neuroinflammation and oxidative stress, making it a candidate for treating conditions such as Alzheimer's disease and Parkinson's disease.

Clinical Trials and Development Status

The therapeutic potential of N-{1-[6-(trifluoromethyl)pyridine-3-carbonyl]azetidin-3-yl}pyridazin-3-amine has led to its evaluation in several clinical trials. Early-phase trials have focused on assessing its safety and pharmacokinetic properties in healthy volunteers and patients with specific diseases. Preliminary results have been encouraging, with the compound demonstrating good tolerability and favorable pharmacokinetic profiles.

Ongoing research aims to further elucidate the mechanism of action of this compound and optimize its formulation for different routes of administration. Additionally, efforts are being made to identify biomarkers that can predict patient response to treatment, which could facilitate personalized medicine approaches.

Conclusion

N-{1-[6-(trifluoromethyl)pyridine-3-carbonyl]azetidin-3-yl}pyridazin-3-amine (CAS No. 2097918-52-8) represents a promising compound with diverse therapeutic applications. Its unique chemical structure and biological activities make it an attractive candidate for further development in oncology and neurodegenerative diseases. As research continues to advance, this compound holds significant potential to contribute to the discovery and development of new treatments for unmet medical needs.